Cas no 20600-74-2 (9,10-Anthracenedione, 1-(4-methylphenyl)-)
20600-74-2 structure
Product Name:9,10-Anthracenedione, 1-(4-methylphenyl)-
CAS No:20600-74-2
MF:C21H14O2
MW:298.334665775299
CID:1395079
PubChem ID:624954
Update Time:2025-04-20
9,10-Anthracenedione, 1-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 1-(4-methylphenyl)-
- 1-(4-methylphenyl)anthracene-9,10-dione
- 20600-74-2
- Anthraquinone, 1-p-tolyl-
- SCHEMBL5012339
- DTXSID50347710
- 1-(4-Methylphenyl)anthra-9,10-quinone #
- QPUSRRFAHPABES-UHFFFAOYSA-N
-
- Inchi: 1S/C21H14O2/c1-13-9-11-14(12-10-13)15-7-4-8-18-19(15)21(23)17-6-3-2-5-16(17)20(18)22/h2-12H,1H3
- InChI Key: QPUSRRFAHPABES-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2C=CC=C(C3C=CC(C)=CC=3)C=21)=O
Computed Properties
- Exact Mass: 298.09942
- Monoisotopic Mass: 298.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
9,10-Anthracenedione, 1-(4-methylphenyl)- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
20600-74-2 (9,10-Anthracenedione, 1-(4-methylphenyl)-) Related Products
- 781-73-7(2-Acetylfluorene)
- 2840-51-9(2-Methyl-9H-fluoren-9-one)
- 24018-00-6(Methanone,1,1'-[1,1'-biphenyl]-2,2'-diylbis[1-phenyl-)
- 39665-89-9(9H-Fluoren-9-one,2,7-diacetyl-)
- 6485-97-8(2-Phenylalanthraquinone)
- 4430-15-3(Truxenone)
- 5501-37-1(1-Methyl-9H-fluoren-9-one)
- 486-25-9(9-Fluorenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent